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Compound of Interest

Compound Name: P-gp inhibitor 17

Cat. No.: B12375844 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of P-gp inhibitor 17 (CAS 2556388-58-8), a bioactive small molecule utilized in drug

development and scientific research. Adherence to these procedures is critical for ensuring

laboratory safety, protecting the environment, and maintaining regulatory compliance. This

guide is intended for researchers, scientists, and laboratory personnel.

Immediate Safety and Logistical Information

Proper disposal of P-gp inhibitor 17, as with any laboratory chemical, begins with a thorough

understanding of its potential hazards. While a specific Safety Data Sheet (SDS) for "P-gp
inhibitor 17" is not readily available in public domains, its nature as a bioactive small molecule

necessitates handling it as a hazardous chemical. The following procedures are based on

established best practices for the disposal of chemical waste in a laboratory setting.
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Information Category Details Source/Best Practice

Chemical Identification P-gp inhibitor 17
MedChemExpress,

ChemicalBook

CAS Number 2556388-58-8 Chemical Supplier Databases

Molecular Formula C36H49N3O3 Chemical Supplier Databases

Primary Hazard

Bioactive, potential unknown

toxicity. Handle as hazardous

waste.

General Laboratory Safety

Guidelines

Personal Protective Equipment

(PPE)

Nitrile gloves, safety glasses,

lab coat.
Standard Laboratory Practice

Disposal Container

Clearly labeled, non-reactive,

sealed container for chemical

waste.

[1][2][3]

Disposal Method

Collection by certified

hazardous waste disposal

service. Do not dispose down

the drain or in regular trash.

[4][5]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the proper disposal of P-gp inhibitor 17 in solid

form, in solution, and for contaminated labware.

1. Waste Identification and Segregation:

Identify: Clearly identify all waste containing P-gp inhibitor 17. This includes pure

compound, solutions, and contaminated materials (e.g., pipette tips, gloves, vials).

Segregate: Do not mix P-gp inhibitor 17 waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office. Incompatible

wastes can react, leading to dangerous situations. Keep halogenated and non-halogenated

solvent wastes separate if applicable.[1]
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2. Packaging of Waste:

Solid Waste:

Place solid P-gp inhibitor 17 and contaminated dry materials into a designated, durable,

and sealable plastic bag or container.

Ensure the container is compatible with the chemical.

Liquid Waste:

Collect solutions containing P-gp inhibitor 17 in a non-reactive, leak-proof container with

a secure screw-top cap.[2]

Do not fill the container to more than 80% capacity to allow for vapor expansion.

If the inhibitor is dissolved in a solvent, the container must be appropriate for that solvent

(e.g., glass for organic solvents).

Sharps Waste:

Any needles or other sharps contaminated with P-gp inhibitor 17 must be disposed of in

a designated sharps container.

3. Labeling of Waste Containers:

Properly label every waste container with the words "Hazardous Waste."[2][5]

The label must include:

The full chemical name: "P-gp inhibitor 17"

The CAS number: "2556388-58-8"

An estimate of the concentration and total quantity of the inhibitor.

The name of the solvent(s) if it is a liquid waste.

The date the waste was first added to the container.
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The name and contact information of the generating researcher or lab.

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.[5]

The SAA should be under the control of the laboratory personnel and away from general

traffic.

Ensure secondary containment is used to prevent spills.

Keep waste containers closed at all times, except when adding waste.[2]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) or equivalent department

to schedule a pickup for the hazardous waste.

Follow all institutional procedures for waste pickup requests.

Experimental Protocols: Deactivation and Neutralization

Without a specific SDS, chemical deactivation or neutralization of P-gp inhibitor 17 is not

recommended. Attempting to neutralize a chemical without understanding its reactivity can be

dangerous. The safest approach is to dispose of the chemical through a certified hazardous

waste handler.

For general informational purposes, some chemical waste can be neutralized as a final step in

an experimental procedure. For instance, dilute acidic or basic solutions can be neutralized to a

pH between 6 and 8 before disposal, provided they do not contain other hazardous materials.

However, this should only be performed if it is a well-understood and documented part of the

experimental protocol.[6]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

P-gp inhibitor 17.
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Caption: Disposal workflow for P-gp inhibitor 17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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